methyl 4,5-dimethyl-2-{[3-(4-nitrophenyl)acryloyl]amino}-3-thiophenecarboxylate

• IUPAC Name: methyl 4,5-dimethyl-2-[[(E)-3-(4-nitrophenyl)prop-2-enoyl]amino]thiophene-3-carboxylate
• InChI: InChI=1S/C17H16N2O5S/c1-10-11(2)25-16(15(10)17(21)24-3)18-14(20)9-6-12-4-7-13(8-5-12)19(22)23/h4-9H,1-3H3,(H,18,20)/b9-6+
• InChI Key: BAUGTRWGHLIOCR-RMKNXTFCSA-N
• Canonical SMILES: CC1=C(SC(=C1C(=O)OC)NC(=O)C=CC2=CC=C(C=C2)[N+](=O)[O-])C
• Isomeric SMILES: CC1=C(SC(=C1C(=O)OC)NC(=O)/C=C/C2=CC=C(C=C2)[N+](=O)[O-])C
• Molecular Formula: C17H16N2O5S
• Molecular Weight: 360.4 g/mol

Description

Methyl 4,5-dimethyl-2-{[3-(4-nitrophenyl)acryloyl]amino}-3-thiophenecarboxylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the thiophene family and has a unique chemical structure that makes it an attractive candidate for further investigation. In

Mechanism of Action

The mechanism of action of methyl 4,5-dimethyl-2-{[3-(4-nitrophenyl)acryloyl]amino}-3-thiophenecarboxylate is not fully understood. However, it has been suggested that the compound exerts its anticancer activity by inhibiting the activity of certain enzymes involved in cell proliferation and survival. It may also induce cell death by activating apoptosis pathways.
Biochemical and Physiological Effects:
This compound has been shown to exhibit cytotoxicity against various cancer cell lines in vitro. It has also been shown to inhibit tumor growth in animal models. However, the compound's effects on normal cells and tissues are not well studied, and further research is needed to determine its potential toxicity and side effects.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 4,5-dimethyl-2-{[3-(4-nitrophenyl)acryloyl]amino}-3-thiophenecarboxylate in lab experiments is its unique chemical structure, which can be used to synthesize novel compounds with potential applications in various fields. However, the compound's low solubility in water and other common solvents can make it challenging to work with in certain experimental setups. Its potential toxicity and side effects also need to be taken into consideration when designing experiments.

Future Directions

There are several future directions for research on methyl 4,5-dimethyl-2-{[3-(4-nitrophenyl)acryloyl]amino}-3-thiophenecarboxylate. One direction is to further investigate its potential as an anticancer agent and to determine its mechanism of action. Another direction is to explore its potential applications in material science and organic synthesis. Additionally, further studies are needed to determine the compound's toxicity and side effects and to optimize its synthesis and purification methods.

Synthesis Methods

The synthesis of methyl 4,5-dimethyl-2-{[3-(4-nitrophenyl)acryloyl]amino}-3-thiophenecarboxylate involves the reaction of 4-nitrophenylacrylic acid with 4,5-dimethylthiophene-2-carboxylic acid in the presence of thionyl chloride and methanol. The reaction yields the desired compound, which can be purified using chromatographic techniques. The purity and yield of the compound can be optimized by varying the reaction conditions and purification methods.

Scientific Research Applications

Methyl 4,5-dimethyl-2-{[3-(4-nitrophenyl)acryloyl]amino}-3-thiophenecarboxylate has potential applications in various scientific fields, including medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, this compound has shown promising results as a potential anticancer agent. In material science, it can be used as a building block for the synthesis of novel materials with unique properties. In organic synthesis, it can be used as a precursor for the synthesis of other thiophene derivatives.